Cas no 868370-42-7 (N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide)

• Product Name: N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide
• CAS No: 868370-42-7
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 6569345
• Update Time: 2025-07-14

N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide
• SIXXJZBNKQFMGO-ZCXUNETKSA-N

• Inchi： 1S/C17H15N3O4S/c1-10-8-9-13(24-3)14-15(10)25-17(19(14)2)18-16(21)11-6-4-5-7-12(11)20(22)23/h4-9H,1-3H3/b18-17-
• InChI Key： SIXXJZBNKQFMGO-ZCXUNETKSA-N
• SMILES： C(/N=C1/N(C)C2=C(OC)C=CC(C)=C2S/1)(=O)C1=CC=CC=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide

Comprehensive Overview of N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide (CAS No. 868370-42-7)

N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide (CAS No. 868370-42-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a benzothiazole core, which is known for its diverse biological activities, coupled with a nitrobenzamide moiety that enhances its reactivity and potential applications. Researchers are particularly interested in its Z-configuration, which plays a critical role in its molecular interactions and stability.

In recent years, the demand for novel heterocyclic compounds like N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide has surged, driven by advancements in drug discovery and material science. This compound is often explored for its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics. Its methoxy and nitro functional groups further contribute to its versatility, making it a subject of interest in structure-activity relationship (SAR) studies.

The synthesis of CAS No. 868370-42-7 involves multi-step organic reactions, often starting from 2-amino-4-methoxy-3,7-dimethylbenzothiazole and 2-nitrobenzoyl chloride. Optimizing its yield and purity is a key focus in process chemistry, as impurities can significantly impact its efficacy in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with pharmaceutical standards.

From an industrial perspective, N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating solvent-free or catalytic methods to reduce environmental impact, addressing growing concerns about chemical waste and carbon footprint. These efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the realm of intellectual property, CAS No. 868370-42-7 has been referenced in several patents related to biocidal formulations and photodynamic therapy. Its potential to act as a photosensitizer is under exploration, leveraging its nitroaromatic properties for applications in medical imaging or light-activated therapies. Such innovations align with the rising popularity of precision medicine and non-invasive treatments.

Despite its promise, challenges remain in scaling up the production of N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide. Issues like regioselectivity and byproduct formation require meticulous optimization. Computational tools such as molecular docking and DFT calculations are increasingly used to predict its behavior, reducing trial-and-error in lab settings. This intersection of computational chemistry and experimental validation exemplifies modern interdisciplinary research.

For researchers seeking CAS No. 868370-42-7, sourcing high-purity samples is crucial. Reputable suppliers often provide certificates of analysis (CoA) and safety data sheets (SDS), ensuring transparency and compliance with REACH and GHS regulations. Storage recommendations typically emphasize protection from light and moisture, as these factors may degrade the compound over time.

In summary, N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide represents a compelling case study in the evolution of functionalized benzothiazoles. Its multifaceted applications—from drug development to advanced materials—highlight its relevance in contemporary science. As research progresses, this compound may unlock new paradigms in targeted therapy and environmentally conscious synthesis, answering pressing questions in both academia and industry.